N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine

• IUPAC Name: N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine
• InChI: InChI=1S/C12H18N2O2/c1-3-4-8-13(2)10-11-6-5-7-12(9-11)14(15)16/h5-7,9H,3-4,8,10H2,1-2H3
• InChI Key: XAULBHVCTWBVEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)CC1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine is an organic compound that belongs to the class of amines It is characterized by the presence of a nitrophenyl group attached to a methylated nitrogen atom, which is further connected to a butan-1-amine chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine typically involves the reaction of 3-nitrobenzyl chloride with N-methylbutan-1-amine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and a base like sodium hydroxide or potassium carbonate is used to facilitate the nucleophilic substitution reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified using standard techniques such as column chromatography or recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems allows for precise control of reaction parameters, leading to higher yields and purity of the final product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can enhance the sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form corresponding amines or other derivatives.

Substitution: The nitrophenyl group can participate in nucleophilic aromatic substitution reactions, where the nitro group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

Oxidation: Amino derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted aromatic compounds.

Scientific Research Applications

N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The nitrophenyl group may facilitate binding to these targets, leading to modulation of their activity. The compound’s effects are mediated through various biochemical pathways, which can result in changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-N-(3-nitrophenyl)amine
• N-methyl-3-nitroaniline
• N-methyl-N-(4-nitrophenyl)methylamine

Uniqueness

N-methyl-N-[(3-nitrophenyl)methyl]butan-1-amine is unique due to its specific structural features, such as the combination of a nitrophenyl group with a butan-1-amine chain. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.